Cas no 65813-55-0 (1-Oxo Ibuprofen)

1-Oxo Ibuprofen is a derivative of ibuprofen, characterized by the presence of a ketone group at the 1-position of the propionic acid side chain. This modification enhances its metabolic stability and bioavailability compared to the parent compound. As a nonsteroidal anti-inflammatory drug (NSAID), it exhibits potent cyclooxygenase (COX) inhibition, reducing prostaglandin synthesis and providing effective analgesic, anti-inflammatory, and antipyretic properties. Its improved pharmacokinetic profile may lead to reduced dosing frequency and minimized gastrointestinal irritation. 1-Oxo Ibuprofen is particularly useful in research applications for studying NSAID metabolism and developing advanced therapeutic formulations. Its chemical stability and predictable degradation pathways make it a reliable candidate for pharmaceutical development.
1-Oxo Ibuprofen structure
1-Oxo Ibuprofen structure
Product Name:1-Oxo Ibuprofen
CAS No:65813-55-0
MF:C13H16O3
MW:220.264344215393
MDL:MFCD08275584
CID:502579
PubChem ID:11499530
Update Time:2025-10-06

1-Oxo Ibuprofen Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-methyl-4-(2-methyl-1-oxopropyl)-
    • 1-Oxo Ibuprofen
    • 1-OXO IBUPROFEN,WHITE SOLID
    • 2-[4-(2-methylpropanoyl)phenyl]propanoic acid
    • α-Methyl-4-(2-methyl-1-oxopropyl)benzeneacetic acid
    • (2-(4-Isobutyrylphenyl)propanoic acid)
    • (2RS)-2-(4-Isobutyrylphenyl)propionic acid
    • (2RS)-2-[4-(2-Methylpropanoyl)phenyl]propanoic acid
    • 1-Oxoibuprofen
    • Ibuprofen EP impurity J
    • DTXSID101289858
    • (2RS)-2-[4-(2-Methylpropanoyl)phenyl] propanoic acid
    • Benzeneacetic acid,a-methyl-4-(2-methyl-1-oxopropyl)-
    • (2RS)-2-(4-Isobutyrylphenyl)propionic acid, pharmaceutical impurity standard
    • Ibuprofen specified impurity J [EP]
    • 2-(4-Isobutyrylphenyl)propionic Acid
    • (2RS)-2-(4-ISOBUTYRYLPHENYL)PROPANOIC ACID
    • PD060425
    • (2RS)-2-[4-(2-Methyl-propanoyl)phenyl]propanoic Acid
    • AKOS023901642
    • HY-121899
    • W-203436
    • UNII-0L2ZBN7PVB
    • Q27236927
    • EN300-201477
    • alpha-Methyl-4-(2-methyl-1-oxopropyl)benzeneacetic Acid;2-(4-Isobutyrylphenyl)propionic Acid
    • Z1946040605
    • 2-(4-Isobutyrylphenyl)propanoicacid
    • AKOS000280390
    • MFCD08275584
    • Benzeneacetic acid, alpha-methyl-4-(2-methyl-1-oxopropyl)-
    • IMP. J (EP): (2RS)-2-[4-(2-METHYLPROPANOYL)PHENYL]PROPANOIC ACID
    • FT-0673433
    • (+/-)-2-(4-(2-Methylpropanoyl)phenyl)propanoic acid
    • BENZENEACETIC ACID, .ALPHA.-METHYL-4-(2-METHYL-1-OXOPROPYL)-
    • (2RS)-2-(4-(2-Methylpropanoyl)phenyl)propanoic acid
    • (2RS)-2-[4-(2-Methyl-propanoyl)phenyl]propanoic Acid; Ibuprofen Imp. J (EP); Ibuprofen USP Related Compound J; Ibuprofen USP RC J; Ibuprofen Related Compound J; Ibuprofen Impurity J
    • SCHEMBL2940523
    • IBUPROFEN IMPURITY J [EP IMPURITY]
    • 2-(4-Isobutyrylphenyl)propanoic acid
    • AS-83203
    • 0L2ZBN7PVB
    • CS-0083644
    • 65813-55-0
    • Boc-3-(2-pyridyl)-L-alanine
    • Ibuprofen Imp. J (EP): (2RS)-2-[4-(2-Methyl-propanoyl)phenyl]propanoic Acid
    • 1ST169559
    • Ibuprofen EP Impurity J/ Ibuprofen Related Compound J (1-Oxo Ibuprofen)
    • Ibuprofen specified impurity J
    • DB-111572
    • IBUPROFEN IMPURITY J (EP IMPURITY)
    • MDL： MFCD08275584
    • Inchi： 1S/C13H16O3/c1-8(2)12(14)11-6-4-10(5-7-11)9(3)13(15)16/h4-9H,1-3H3,(H,15,16)
    • InChI Key： RCINGEKPKJQCMO-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC(=CC=1)C(C(=O)O)C)C(C)C

Computed Properties

  • Exact Mass: 220.11000
  • Monoisotopic Mass: 220.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.107
  • Melting Point: 85-87°C
  • Boiling Point: 377.952°C at 760 mmHg
  • Flash Point: 196.555°C
  • Refractive Index: 1.528
  • Solubility: Chloroform (Slightly), Methanol (Slightly)
  • PSA: 54.37000
  • LogP: 2.71340
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-Oxo Ibuprofen Security Information

1-Oxo Ibuprofen Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

1-Oxo Ibuprofen Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
PHR1978-50MG
1-Oxo Ibuprofen
 65813-55-0
50mg
 ¥8050.52 2023-10-14
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
1335596-25MG
Ibuprofen Related Compound J
 65813-55-0 United States Pharmacopeia (USP) Reference Standard
25MG
 ￥14329.94 2022-02-21
TRC
O870035-2mg
1-Oxo Ibuprofen
 65813-55-0
2mg
 $97.00 2023-05-17
TRC
O870035-5mg
1-Oxo Ibuprofen
 65813-55-0
5mg
 $167.00 2023-05-17
TRC
O870035-10mg
1-Oxo Ibuprofen
 65813-55-0
10mg
 $ 242.00 2023-09-06
TRC
O870035-25mg
1-Oxo Ibuprofen
 65813-55-0
25mg
 $ 460.00 2023-09-06
TRC
O870035-50mg
1-Oxo Ibuprofen
 65813-55-0
50mg
 $679.00 2023-05-17
TRC
O870035-100mg
1-Oxo Ibuprofen
 65813-55-0
100mg
 $ 1305.00 2023-09-06
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci65688-1mg
1-oxo Ibuprofen
 65813-55-0 98%
1mg
 ￥377.00 2023-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci65688-5mg
1-oxo Ibuprofen
 65813-55-0 98%
5mg
 ￥1411.00 2023-09-08

1-Oxo Ibuprofen Production Method

1-Oxo Ibuprofen Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:65813-55-0)1-Oxo Ibuprofen
Order Number:A1035888
Stock Status:in Stock
Quantity:250mg/1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 16:57
Price ($):189.0/500.0/1750.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:65813-55-0)1-OxoIbuprofen(IbuprofenEPimpurityJ)
Order Number:LE11304
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:04
Price ($):discuss personally
Email:18501500038@163.com

1-Oxo Ibuprofen Related Literature

Related Categories

65813-55-0 (1-Oxo Ibuprofen) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:65813-55-0)1-Oxo Ibuprofen
A1035888
Purity:99%/99%/99%
Quantity:250mg/1g/5g
Price ($):189.0/500.0/1750.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:65813-55-0)1-OxoIbuprofen(IbuprofenEPimpurityJ)
LE11304
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email